Cas no 7234-25-5 (ethyl 4-methyl-2-methylsulfanyl-pyrimidine-5-carboxylate)

• Product Name: ethyl 4-methyl-2-methylsulfanyl-pyrimidine-5-carboxylate
• CAS No: 7234-25-5
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD08457402
• CID: 565821
• Update Time: 2024-10-27

ethyl 4-methyl-2-methylsulfanyl-pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-2-(methylthio)pyrimidine-5-carboxylate
• 4-Methyl-2-methylsulfanyl-pyrimidine-5-carboxylic acid ethyl ester
• 5-Pyrimidinecarboxylic acid, 4-methyl-2-(methylthio)-, ethyl ester
• ethyl 4-methyl-2-methylsulfanylpyrimidine-5-carboxylate
• Ethyl 4-Methyl-2-(methylthio)-5-pyrimidinecarboxylate
• Ethyl-2-methylthio-4-methyl-5-pyrimidine carboxylate
• ethyl 4-methyl-2-(methylsulfanyl)pyrimidine-5-carboxylate
• AK112938
• Emtmpc
• S-7HNa
• ethyl 4-methyl-2-methylthiopyrimidine-5-carboxylate
• ethyl 4-methyl-2-methylsulfanyl-pyrimidine-5-carboxylate

• MDL： MFCD08457402
• Inchi： 1S/C9H12N2O2S/c1-4-13-8(12)7-5-10-9(14-3)11-6(7)2/h5H,4H2,1-3H3
• InChI Key： LJDJKDAPYUXBPE-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)OCC)C(C)=N1

Computed Properties

• Exact Mass: 212.06200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7

Experimental Properties

• Boiling Point: 445.6℃/760mmHg
• PSA: 77.38000
• LogP: 1.68360

ethyl 4-methyl-2-methylsulfanyl-pyrimidine-5-carboxylate Security Information

• Hazard Category Code： 20/22
• Safety Instruction： 36/37